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Compound of Interest

Compound Name: 17(R)-Hete

Cat. No.: B15582451

Essential Safety and Handling Guide for 17(R)-
HETE

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, operational, and disposal guidance for
handling 17(R)-Hydroxyeicosatetraenoic acid (17(R)-HETE). As a specific Safety Data Sheet
(SDS) for 17(R)-HETE is not readily available, this guide is based on information for similar
hydroxyeicosatetraenoic acids (HETES) and its common solvent, ethanol. The primary
immediate hazards are associated with the flammability of the ethanol solvent.

Immediate Safety Information

17(R)-HETE is typically supplied as a solution in ethanol. Therefore, precautions for handling
flammable liquids are paramount. The toxicological properties of 17(R)-HETE itself are not
extensively documented; however, it should be handled with care as a potentially bioactive
lipid.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to ensure personal safety when handling 17(R)-HETE. The
following table summarizes the recommended PPE.
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Body Part Equipment Specification
ANSI Z87.1 certified. A face
Safety Goggles and/or Face shield should be worn over
Eyes/Face ) ) ]
Shield goggles when there is a risk of
splashing.
Nitrile or neoprene gloves are
Hands Chemical-resistant gloves recommended. Change gloves
immediately if contaminated.
Flame-resistant lab coat is
Body Laboratory Coat advised due to the ethanol

solvent.

Respiratory

Chemical Fume Hood

All handling of 17(R)-HETE
solutions should be performed
in a certified chemical fume
hood.

Feet

Closed-toe shoes

Required in all laboratory

settings.

Emergency Procedures
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Situation

Immediate Action

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

open. Seek medical attention.

Move to fresh air. If breathing is difficult, seek

Inhalation ) )

medical attention.
) Do NOT induce vomiting. Rinse mouth with

Ingestion ) i ) i
water. Seek immediate medical attention.
Absorb with an inert material (e.g., sand,

Spill vermiculite) and place in a sealed container for
disposal. Ventilate the area.

e Use a carbon dioxide, dry chemical, or alcohol-

ire

resistant foam fire extinguisher.

Operational Plan: Step-by-Step Handling

Procedures

A systematic approach is crucial for the safe handling of 17(R)-HETE from receipt to

experimental use.

» Receiving and Storage:

o Upon receipt, inspect the package for any signs of damage.

o Verify that the product is 17(R)-HETE and log it into your chemical inventory.

o Store the container tightly sealed in a cool, dry, and well-ventilated area, away from

ignition sources. The recommended storage temperature is -20°C.[1][2]

e Preparation of Solutions:
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o All manipulations, including the preparation of stock and working solutions, must be

conducted in a chemical fume hood.

o To change the solvent, the ethanol can be evaporated under a gentle stream of nitrogen.

Immediately add the new solvent of choice.

o 17(R)-HETE is soluble in organic solvents such as DMSO and dimethylformamide, and

has a solubility of approximately 0.8 mg/ml in PBS (pH 7.2).[1]

o Experimental Use:

o When diluting to working concentrations, continue to work in a fume hood.

o Keep containers sealed when not in use to prevent evaporation of the solvent and to

minimize exposure.

o Ensure all glassware and equipment are clean and dry.

Disposal Plan

Proper disposal of 17(R)-HETE and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance. All materials contaminated with 17(R)-HETE

should be treated as hazardous waste.

Waste Type

Disposal Procedure

Unused 17(R)-HETE Solution

Collect in a designated, labeled, and sealed
hazardous waste container for flammable

liquids.

Contaminated Labware (e.g., pipette tips, vials)

Place in a designated solid hazardous waste

container.

Contaminated Solvents

Collect in a separate, labeled hazardous waste

container for flammable organic solvents.

Aqueous Waste from Experiments

Collect in a designated aqueous hazardous

waste container. Do not pour down the drain.
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Disposal Protocol:

e Segregation: Keep different waste streams separate. Do not mix 17(R)-HETE waste with
other incompatible chemical waste.

o Labeling: Clearly label all waste containers with "Hazardous Waste," the full chemical names
of the contents (including solvents), and the associated hazards (e.g., Flammable).

o Storage: Store waste containers in a designated satellite accumulation area within the
laboratory.

o Pickup: Arrange for collection by your institution's Environmental Health and Safety (EHS)
department.

Safe Handling Workflow for 17(R)-HETE
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Caption: Workflow for the safe handling of 17(R)-HETE from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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